Cas no 757901-30-7 (2-(2-Aminoethyl)benzoic acid)

2-(2-Aminoethyl)benzoic acid is a versatile organic compound featuring both a carboxylic acid and an aminoethyl functional group, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its bifunctional structure allows for selective modifications, enabling applications in peptide coupling, heterocycle formation, and ligand design. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous and organic reaction systems. Its stability under standard conditions ensures reliable handling and storage. Due to its dual reactivity, it is particularly useful in the development of bioactive molecules, including drug candidates and chelating agents. The compound’s well-defined reactivity profile enhances its utility in precision synthetic workflows.
2-(2-Aminoethyl)benzoic acid structure
2-(2-Aminoethyl)benzoic acid structure
Product Name:2-(2-Aminoethyl)benzoic acid
CAS No:757901-30-7
MF:C9H11NO2
MW:165.189142465591
CID:1038234
PubChem ID:13782745
Update Time:2025-06-11

2-(2-Aminoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Aminoethyl)benzoic acid
    • 2-<2-Amino-ethyl>-benzoesaeure
    • 757901-30-7
    • SCHEMBL1449563
    • DTXSID30549351
    • AKOS013464444
    • EN300-79013
    • DB-121540
    • MDL: MFCD07785893
    • Inchi: 1S/C9H11NO2/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4H,5-6,10H2,(H,11,12)
    • InChI Key: OZCUCQLHGQMOAV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CCN)=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.58630

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2-(2-Aminoethyl)benzoic acid Production Method

Additional information on 2-(2-Aminoethyl)benzoic acid

Comprehensive Overview of 2-(2-Aminoethyl)benzoic acid (CAS No. 757901-30-7)

2-(2-Aminoethyl)benzoic acid (CAS No. 757901-30-7) is a versatile organic compound with significant applications in pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its benzoic acid backbone and aminoethyl functional group, has garnered attention due to its unique structural properties and potential for diverse industrial uses. Researchers and manufacturers often seek information on its synthesis, stability, and reactivity, making it a subject of interest in academic and commercial circles.

The molecular structure of 2-(2-Aminoethyl)benzoic acid combines aromatic and aliphatic features, enabling it to participate in reactions such as amidation, esterification, and condensation. Its CAS No. 757901-30-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Recent trends highlight its role in developing peptide mimetics and bioconjugation techniques, aligning with the growing demand for targeted drug delivery systems and biocompatible materials.

In the context of green chemistry, 2-(2-Aminoethyl)benzoic acid is explored for its potential in sustainable synthesis routes. Environmental concerns and regulatory pressures have driven interest in eco-friendly alternatives, and this compound’s compatibility with water-based reactions and catalytic processes positions it as a candidate for greener methodologies. Questions like “How to optimize the yield of 2-(2-Aminoethyl)benzoic acid?” or “What are its applications in biodegradable polymers?” reflect common user inquiries in search engines and AI platforms.

From a commercial perspective, suppliers and distributors emphasize the importance of high-purity grades of CAS No. 757901-30-7 for research and production. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, addressing concerns about impurities and batch consistency. The compound’s stability under varying pH and temperature conditions is another focal point, particularly for formulations requiring long shelf lives.

Emerging applications of 2-(2-Aminoethyl)benzoic acid include its use in nanotechnology and surface modification. Its ability to form stable linkages with metals and polymers makes it valuable for creating functionalized surfaces in sensors and coatings. Additionally, its derivatives are investigated for antimicrobial properties, tapping into the global demand for novel antibacterial agents amid rising antibiotic resistance.

In summary, 2-(2-Aminoethyl)benzoic acid (CAS No. 757901-30-7) is a multifaceted compound with expanding relevance across scientific disciplines. Its integration into drug discovery, sustainable chemistry, and advanced materials underscores its importance in modern research. By addressing user queries and industry trends, this overview aims to provide a balanced, SEO-optimized resource for professionals and enthusiasts alike.

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